Cas no 103066-39-3 (4,7-Methano-1H-isoindole-1,3(2H)-dione,hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-)

• Product name: 4,7-Methano-1H-isoindole-1,3(2H)-dione,hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-
• CAS No: 103066-39-3
• MF: C₂₁H₂₉N₅O₂
• MW: 383.48726439476
• CID: 1135667

4,7-Methano-1H-isoindole-1,3(2H)-dione,hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-isoindole-1,3(2H)-dione,hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-
• CEIJFEGBUDEYSX-UHFFFAOYSA-N
• 4,7-Methano-1H-isoindole-1,3(2H)-dione, hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-

• Inchi： 1S/C21H29N5O2/c27-19-17-15-4-5-16(14-15)18(17)20(28)26(19)9-2-1-8-24-10-12-25(13-11-24)21-22-6-3-7-23-21/h3,6-7,15-18H,1-2,4-5,8-14H2
• InChI Key： CEIJFEGBUDEYSX-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(C3CC2CC3)C(=O)N1CCCCN1CCN(C2=NC=CC=N2)CC1

Computed Properties

• Exact Mass: 383.23237

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 613.9±65.0 °C(Predicted)
• PSA: 69.64
• pka: 7.71±0.10(Predicted)